2,7,12,18-Tetramethyl-8-vinyl-21H,23H-porphyrin-13,17-dipropionic acid
2,7,12,18-Tetramethyl-8-vinyl-21H,23H-porphyrin-13,17-dipropionic acid
Brand Name:
Vulcanchem
CAS No.:
17468-11-0
VCID:
VC0108228
InChI:
InChI=1S/C32H32N4O4/c1-6-21-17(3)25-12-20-11-16(2)24(33-20)13-26-18(4)22(7-9-31(37)38)29(35-26)15-30-23(8-10-32(39)40)19(5)27(36-30)14-28(21)34-25/h6,11-15,33-34H,1,7-10H2,2-5H3,(H,37,38)(H,39,40)
SMILES:
CC1=CC2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C=C)C
Molecular Formula:
C32H32N4O4
Molecular Weight:
536.6 g/mol
2,7,12,18-Tetramethyl-8-vinyl-21H,23H-porphyrin-13,17-dipropionic acid
CAS No.: 17468-11-0
Main Products
VCID: VC0108228
Molecular Formula: C32H32N4O4
Molecular Weight: 536.6 g/mol
CAS No. | 17468-11-0 |
---|---|
Product Name | 2,7,12,18-Tetramethyl-8-vinyl-21H,23H-porphyrin-13,17-dipropionic acid |
Molecular Formula | C32H32N4O4 |
Molecular Weight | 536.6 g/mol |
IUPAC Name | 3-[18-(2-carboxyethyl)-7-ethenyl-3,8,13,17-tetramethyl-22,23-dihydroporphyrin-2-yl]propanoic acid |
Standard InChI | InChI=1S/C32H32N4O4/c1-6-21-17(3)25-12-20-11-16(2)24(33-20)13-26-18(4)22(7-9-31(37)38)29(35-26)15-30-23(8-10-32(39)40)19(5)27(36-30)14-28(21)34-25/h6,11-15,33-34H,1,7-10H2,2-5H3,(H,37,38)(H,39,40) |
Standard InChIKey | DKAGEROMGGJASM-UHFFFAOYSA-N |
SMILES | CC1=CC2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C=C)C |
Canonical SMILES | CC1=CC2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)CCC(=O)O)C)C=C)C |
PubChem Compound | 12314042 |
Last Modified | Nov 11 2021 |
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